Cas no 3876-52-6 (2-Pentenoic acid, 2,4-dimethyl-, (E)-)

• Product Name: 2-Pentenoic acid, 2,4-dimethyl-, (E)-
• CAS No: 3876-52-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1491274
• PubChem ID: 5362565
• Update Time: 2025-04-21

2-Pentenoic acid, 2,4-dimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2,4-dimethyl-, (E)-
• LMFA01030964
• SCHEMBL21714
• (E)-2,4-dimethylpent-2-enoic acid
• 3876-52-6
• A918274
• DMHLGGQHOSTMJG-GQCTYLIASA-N
• DTXSID60192036
• FEMA 3143
• Q27282257
• (E)-2,4-dimethylpent-2-enoicacid
• KI18C46DHR
• FEMA No. 3143, 2E-
• 2-Pentenoic acid, 2,4-dimethyl-, (2E)-
• YSD821326P
• CS-0161528
• 2,4-Dimethyl-2-pentenoic acid, AldrichCPR
• UNII-YSD821326P
• (E)-2,4-Dimethyl-2-pentenoyl chloride
• (2E)-2,4-DIMETHYLPENT-2-ENOIC ACID
• UNII-KI18C46DHR
• (E)-2,4-Dimethyl-2-pentenoic acid
• AKOS006222120
• (2E)-2,4-dimethyl-2-pentenoic acid
• 2,4-Dimethyl-2-pentenoic acid, (2E)-
• SCHEMBL21716

• MDL： MFCD00209505
• Inchi： 1S/C7H12O2/c1-5(2)4-6(3)7(8)9/h4-5H,1-3H3,(H,8,9)/b6-4+
• InChI Key： DMHLGGQHOSTMJG-GQCTYLIASA-N
• SMILES： CC(/C=C(/C(=O)O)\C)C

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids